![molecular formula C19H19NO5 B609060 Mitochonic Acid 35 CAS No. 1611470-23-5](/img/structure/B609060.png)
Mitochonic Acid 35
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Mitochonic Acid 35 is a dual inhibitor of TNF-α and TGF-β1. It acts by inhibiting IκB kinase phosphorylation and Smad3 phosphorylation.
Scientific Research Applications
Mitochondrial Diseases and Therapeutic Potential
Mitochonic Acid 5 (MA-5), a derivative of Mitochonic Acid 35, has shown promise in improving the survival of fibroblasts from patients with various mitochondrial diseases. This includes conditions like Leigh syndrome, MELAS, Leber's hereditary optic neuropathy, and Kearns-Sayre syndrome. The effectiveness of MA-5 is attributed to its ability to increase cellular ATP levels and enhance survival even under oxidative stress conditions. This suggests that MA-5 could be a potential therapeutic drug for mitochondrial diseases, operating differently from antioxidant therapies (Suzuki et al., 2015).
Mitochondrial Dysfunction in Duchenne Muscular Dystrophy and Parkinson's Disease
Research has demonstrated that MA-5 can alleviate symptoms of Duchenne muscular dystrophy (DMD) and Parkinson's disease (PD) in Caenorhabditis elegans models. It enhances mitochondrial ATP production, mitigates symptoms like movement decline and mitochondrial fragmentation, and reduces mitochondrial reactive oxygen species (ROS) increase. Furthermore, MA-5 suppressed degeneration of dopaminergic neurons in a PD model, suggesting its broad applicability in ameliorating mitochondrial dysfunction in diseases like DMD and PD (Wu et al., 2022).
Potential in Treating Renal Fibrosis
This compound (MA-35) has shown effectiveness in attenuating renal fibrosis by inhibiting both TNF-α and TGF-β1 pathways, which play key roles in the progression of renal fibrosis. Its anti-TNF-α activity is mediated by inhibiting IκB kinase phosphorylation, reducing inflammation and fibrosis in renal tissues. Additionally, MA-35 inhibits TGF-β1-induced fibrotic gene expression and histone modification, suggesting its potential as a novel therapeutic drug for fibrosis (Shima et al., 2017).
ATP Synthase Oligomerization and Cellular Survival
MA-5 facilitates ATP synthase oligomerization and cell survival in various mitochondrial diseases. It has been observed to reduce ROS, independent of the electron transport chain, by forming supercomplexes with mitofilin/Mic60. This action helps in restoring mitochondrial dynamics and shape, indicating its potential in treating a wide range of mitochondrial diseases (Matsuhashi et al., 2017).
Properties
1611470-23-5 | |
Molecular Formula |
C19H19NO5 |
Molecular Weight |
341.36 |
IUPAC Name |
2-[5-[(3,5-dimethoxyphenyl)methoxy]-1H-indol-3-yl]acetic acid |
InChI |
InChI=1S/C19H19NO5/c1-23-15-5-12(6-16(8-15)24-2)11-25-14-3-4-18-17(9-14)13(10-20-18)7-19(21)22/h3-6,8-10,20H,7,11H2,1-2H3,(H,21,22) |
InChI Key |
MZSYAASXDPWPAL-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1)COC2=CC3=C(C=C2)NC=C3CC(=O)O)OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Mitochonic Acid 35; Mitochonic Acid-35; MA-35; MA 35; MA35; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.